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Compound of Interest

Ethyl 2-bromo-3,3-
Compound Name:
dimethylbutanoate

Cat. No.: B3049323

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the key identifiers for Ethyl 2-bromo-3,3-
dimethylbutanoate, a compound of interest in organic synthesis and potentially in the broader
landscape of chemical and pharmaceutical research. Careful attention to unambiguous
identification is critical for researchers, and this document aims to provide that clarity.

Important Note on Chemical Identification: It is crucial to distinguish Ethyl 2-bromo-3,3-
dimethylbutanoate from the structurally similar compound, Ethyl 2-bromo-3-methylbutanoate.
The latter has a different CAS number (609-12-1) and distinct physical and chemical properties.
The information presented herein pertains exclusively to Ethyl 2-bromo-3,3-
dimethylbutanoate.

Chemical Identifiers and Properties

Accurate identification of chemical compounds is fundamental to research and development.
The following table summarizes the key identifiers for Ethyl 2-bromo-3,3-dimethylbutanoate.
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Identifier Type Value

CAS Number 20201-39-2[1]

Molecular Formula C8H15BrO2[2]

IUPAC Name ethyl 2-bromo-3,3-dimethylbutanoate

SMILES CCOC(=0)C(C(C)(C)C)Br[2]

InChi InChI=1S/C8H15BrO2/c1-5-11-
7(10)6(9)8(2,3)4/h6H,5H2,1-4H3[2]

InChlKey HBNCQAOQAWZUPO-UHFFFAOQOYSA-N[2]

Structural and Chemical Information

To visually represent the relationships between the core chemical structure and its primary
identifiers, the following diagram is provided.
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Key identifiers for Ethyl 2-bromo-3,3-dimethylbutanoate.

Experimental Protocols
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Currently, detailed and publicly accessible experimental protocols for the synthesis or
application of Ethyl 2-bromo-3,3-dimethylbutanoate are not widely documented in the
standard chemical literature databases searched. Researchers interested in the synthesis of
similar bromoalkanoates may refer to general methods for the bromination of alkanoic acids
followed by esterification. However, specific reaction conditions, yields, and purification
methods for Ethyl 2-bromo-3,3-dimethylbutanoate would require dedicated experimental
development.

Applications in Drug Development

The role of Ethyl 2-bromo-3,3-dimethylbutanoate in specific signaling pathways or as a key
intermediate in the development of pharmaceutical agents is not extensively reported in the
public domain. As a halogenated ester, it possesses reactive sites that could be exploited in
organic synthesis to build more complex molecular architectures. Such compounds are often
evaluated as building blocks in medicinal chemistry for the synthesis of novel therapeutic
candidates. Further research would be necessary to elucidate any specific biological activity or
utility in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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